3,5-Dichloro-2-hydrazinylpyridine

• IUPAC Name: (3,5-dichloropyridin-2-yl)hydrazine
• InChI: InChI=1S/C5H5Cl2N3/c6-3-1-4(7)5(10-8)9-2-3/h1-2H,8H2,(H,9,10)
• InChI Key: ZHHZCBPODAZZOL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)NN)Cl
• Molecular Formula: C5H5Cl2N3
• DSSTOX Substance ID: DTXSID30344989
• Molecular Weight: 178.02 g/mol
• CAS No.: 104408-23-3

Description

3,5-Dichloro-2-hydrazinylpyridine is a useful research compound. Its molecular formula is C5H5Cl2N3 and its molecular weight is 178.02 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Catalysis and Electrochemistry : A study by Wright et al. (2012) discusses the use of 3,5-Diferrocenylpyridine, a related compound, in catalysis and electrochemistry. This compound shows potential for electronic communication in its palladium complex, indicating its usefulness in these fields (Wright et al., 2012).

• Biological Activity : Shishkina et al. (2020) found that a compound similar to 3,5-Dichloro-2-hydrazinylpyridine, namely 3-cyclopropyl-5-(2-hydrazinylpyridin-3-yl)-1,2,4-oxadiazole, exhibited stability and a high density in its triclinic form, suggesting potential biological activity (Shishkina et al., 2020).

• Synthesis of Hydrazinopyridines : Bomika et al. (1976) reported that 2-chloro-3-cyanopyridines can react with hydrazine hydrate to produce hydrazinopyridines, indicating a method for synthesizing compounds related to this compound (Bomika et al., 1976).

• Pharmaceutical Applications : Ekar and Kranjc (2020) presented an efficient and environmentally friendly method for synthesizing substituted hydrazinylpyridines, with potential applications in pharmaceuticals due to the possibility of reaching 100% atomic efficiency (Ekar & Kranjc, 2020).

• Antimicrobial and Antifungal Properties : Sayed et al. (2003) demonstrated that certain heterocyclic compounds prepared using this compound exhibited antimicrobial and antifungal properties (Sayed et al., 2003).

Synthesis routes and methods I

Procedure details

To a 500 mL flask, 2,3,5-trichloropyridine (20.00 g, 0.110 mol), 80% hydrazine (34.30 g, 0.550 mol) and dioxane (200 mL) were added sequentially. The reaction mixture was heated to reflux for 20 hours. Then the reaction mixture was cooled down to room temperature overnight and white crystal was precipitated. The white crystal was isolated via filtration and dried to give the product (14.0 g) as a white solid in 72% yield. Melting point: 187-189° C.

Synthesis routes and methods II

Procedure details

A reaction flask was loaded with 2,3,5-trichloropyridine (11.2 g) and ethanol (12 ml), followed by dropwise addition of hydrazine monohydrate. (9.2 g) to the flask in one hour with stirring. After stirring overnight, the reaction mixture was filtrated and the filtrate was condensed to precipitate crystals. The crystals were filtrated for collection and air-dried to give 3,5-dichloro-2-hydrazinopyridine (9.0 g).

Synthesis routes and methods III

Procedure details

A reaction flask was loaded with 2,3,5-trichloropyridine (9.1 g) and ethanol (25 ml), followed by dropwise addition of hydrazine monohydrate (3 g) to the flask in 5 minutes with stirring. The resultant mixture was heated and stirred at 50 to 60° C. for 5 hours. Thereafter, the heating was stopped, and the reaction mixture was left to cool. The precipitated white crystals were filtrated for collection and dried to give 3,5-dichloro-2-hydrazinopyridine (6.3 g).